N1-(4-fluorobenzyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]oxamide
• InChI: InChI=1S/C18H19FN2O4/c19-13-5-3-12(4-6-13)10-20-16(22)17(23)21-11-18(24)8-1-2-15-14(18)7-9-25-15/h3-7,9,24H,1-2,8,10-11H2,(H,20,22)(H,21,23)
• InChI Key: YICXUVURAPJYOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)C(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C18H19FN2O4
• Molecular Weight: 346.4 g/mol

Description

N1-(4-fluorobenzyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H19FN2O4 and its molecular weight is 346.358. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies in Drug Discovery

• N1-(4-fluorobenzyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide has been utilized in metabolic studies in drug discovery. For instance, 19F-nuclear magnetic resonance (NMR) spectroscopy has been used extensively in drug discovery programs for the selection of candidates for further development, including studying the metabolism and disposition of potent HIV integrase inhibitors (Monteagudo et al., 2007).

Pharmacological Properties and Neuroprotection

• This compound has been studied for its pharmacological properties and interaction domains, particularly in the context of neuroprotection. For example, a study on a novel potent Na+/Ca2+ exchange (NCX) inhibitor, YM-244769, demonstrated that certain structural modifications, such as the inclusion of a fluorobenzyl group, can lead to significant changes in pharmacological activity, providing a pathway to the development of new neuroprotective drugs (Iwamoto & Kita, 2006).

Therapeutic Potential in Eating Disorders

• The role of N1-(4-fluorobenzyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide derivatives in managing eating disorders has been explored. Specifically, their effects as orexin-1 receptor antagonists suggest that selective antagonism at this receptor could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Fluorescence Labeling in Analytical Biochemistry

• In analytical biochemistry, derivatives of this compound have been used for fluorescence labeling, such as in high-performance liquid chromatography of amino acids. The introduction of a fluorobenzyl group enhances the sensitivity and specificity of such analytical methods (Watanabe & Imai, 1981).